N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-fluorobenzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzamide;hydrochloride
• InChI: InChI=1S/C21H24FN3OS.ClH/c1-14-12-18-19(13-15(14)2)27-21(23-18)25(11-5-10-24(3)4)20(26)16-6-8-17(22)9-7-16;/h6-9,12-13H,5,10-11H2,1-4H3;1H
• InChI Key: SBCNEEYZESFIBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C21H25ClFN3OS
• Molecular Weight: 422.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3OS and its molecular weight is 421.96. The purity is usually 95%.
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Scientific Research Applications

Drug Development and Anticancer Activity

Research on compounds with structural similarities indicates their significance in drug development, particularly in exploring novel therapeutic agents. For instance, derivatives of benzothiazole have been synthesized and shown to exert cytostatic activities against various human cancer cell lines, including cervical, breast, colon, and laryngeal carcinoma, highlighting their potential in anticancer drug development (Racané et al., 2006). Similarly, fluorobenzamides containing thiazole have demonstrated promising antimicrobial activities, suggesting their application in developing new antimicrobial agents (Desai et al., 2013).

Material Science and Fluorescence

The structural component of thiazolo[5,4-d]thiazole derivatives has been associated with materials exhibiting strong fluorescence and reversible electrochromism, which are desirable properties for optoelectronic applications. The reported high quantum yields and distinctive electrochromic behavior at low reduction potentials of these materials suggest potential use in multifunctional optoelectronic devices, electron transfer sensing, and other photochemical applications (Woodward et al., 2017).

Chemical Synthesis and Medicinal Chemistry

Compounds incorporating dimethylamino and fluorobenzamide functionalities are pivotal in chemical synthesis and medicinal chemistry for generating structurally diverse libraries. These compounds serve as starting materials in alkylation and ring closure reactions to produce a variety of structurally diverse compounds with potential biological activities. For example, reactions involving dimethylamino derivatives have led to the generation of compounds with varied pharmacological properties, highlighting the utility of these functionalities in synthesizing new chemical entities with potential therapeutic applications (Roman, 2013).